Cas no 2171671-11-5 (2-{(benzyloxy)carbonylamino}-5-cyano-3,5,5-trimethylpentanoic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-5-cyano-3,5,5-trimethylpentanoic acid
• CAS No: 2171671-11-5
• MF: C₁₇H₂₂N₂O₄
• MW: 318.367584705353
• CID: 5993112
• PubChem ID: 165524397
• Update Time: 2025-07-02

2-{(benzyloxy)carbonylamino}-5-cyano-3,5,5-trimethylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(benzyloxy)carbonylamino}-5-cyano-3,5,5-trimethylpentanoic acid
• EN300-1300581
• 2-{[(benzyloxy)carbonyl]amino}-5-cyano-3,5,5-trimethylpentanoic acid
• 2171671-11-5

• Inchi： 1S/C17H22N2O4/c1-12(9-17(2,3)11-18)14(15(20)21)19-16(22)23-10-13-7-5-4-6-8-13/h4-8,12,14H,9-10H2,1-3H3,(H,19,22)(H,20,21)
• InChI Key： FIFMEJBAJLHDRI-UHFFFAOYSA-N
• SMILES： OC(C(C(C)CC(C#N)(C)C)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 318.15795719g/mol
• Monoisotopic Mass: 318.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 99.4Ų

Additional information on 2-{(benzyloxy)carbonylamino}-5-cyano-3,5,5-trimethylpentanoic acid

Comprehensive Overview of 2-{(benzyloxy)carbonylamino}-5-cyano-3,5,5-trimethylpentanoic acid (CAS No. 2171671-11-5)

The compound 2-{(benzyloxy)carbonylamino}-5-cyano-3,5,5-trimethylpentanoic acid (CAS No. 2171671-11-5) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a benzyloxy carbonyl protecting group and a cyano functionality, makes it a valuable intermediate in peptide synthesis and drug development. Researchers are increasingly interested in this compound due to its role in modulating biological activity and enhancing drug delivery systems.

In recent years, the demand for custom peptide synthesis and small molecule inhibitors has surged, driven by advancements in precision medicine and targeted therapy. The 2-{(benzyloxy)carbonylamino}-5-cyano-3,5,5-trimethylpentanoic acid aligns with these trends, as its structural components are pivotal for designing enzyme inhibitors and bioconjugates. Its CAS No. 2171671-11-5 is frequently searched in academic and industrial databases, reflecting its growing relevance in drug discovery pipelines.

One of the key features of this compound is its carbamate-protected amine group, which is essential for solid-phase peptide synthesis (SPPS). This method is widely used in producing therapeutic peptides, a market projected to grow exponentially due to their applications in oncology, metabolic disorders, and immunotherapy. The cyano moiety further enhances its utility, enabling click chemistry applications and biomarker labeling.

From a synthetic chemistry perspective, 2-{(benzyloxy)carbonylamino}-5-cyano-3,5,5-trimethylpentanoic acid offers versatility. Its sterically hindered structure can influence conformational stability, a critical factor in molecular recognition studies. Researchers are also exploring its potential in asymmetric catalysis, where its chiral centers could facilitate the production of enantiomerically pure compounds. These attributes make it a subject of interest in high-impact journals and patent filings.

Environmental and green chemistry considerations are increasingly shaping chemical research. The synthesis and application of CAS No. 2171671-11-5 are being optimized to align with sustainable practices, such as reducing solvent waste and improving atom economy. This focus resonates with the broader shift toward eco-friendly pharmaceuticals, a topic frequently queried in scientific forums and search engines.

In summary, 2-{(benzyloxy)carbonylamino}-5-cyano-3,5,5-trimethylpentanoic acid (CAS No. 2171671-11-5) is a multifaceted compound with applications spanning peptide chemistry, drug design, and catalysis. Its relevance to cutting-edge research and alignment with industry trends ensure its continued prominence in scientific literature and commercial ventures.